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Compound of Interest

Compound Name: (Rac)-WAY-161503 hydrochloride

Cat. No.: B1662587

Audience: Researchers, scientists, and drug development professionals.

Introduction

WAY-161503 is a potent and selective agonist for the serotonin 2C (5-HT2C) receptor, with
demonstrated efficacy in various preclinical models.[1][2][3] It exhibits approximately 6-fold
selectivity for the 5-HT2C receptor over the 5-HT2A receptor and 20-fold selectivity over the 5-
HT2B receptor.[2][3][4] The activation of 5-HT2C receptors has been a significant area of
research for developing novel therapeutics for psychiatric disorders, including depression.[1][5]
[6] Both 5-HT2C receptor agonists and antagonists have shown antidepressant-like properties
in animal models, indicating a complex role for this receptor in the regulation of mood.[1][2][6]

These application notes provide a summary of the use of WAY-161503 in common animal
models of depression, detailed experimental protocols, and a depiction of its proposed
signaling pathway.

Quantitative Data Summary

The following table summarizes the quantitative data regarding the administration and effects
of WAY-161503 hydrochloride in various rodent models relevant to depression and related
behaviors.
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Animal Model Species

WAY-161503
Dose Range

Route of
Admin.

Key
Behavioral
Outcomes

Modified Forced
Swim Test (FST)

Rat

0.1 - 3.0 mg/kg

i.p.

Decreased
immobility and
increased
swimming,
similar to
fluoxetine.[3] The
antidepressant-
like effects were
blocked by the 5-
HT2C antagonist
SB 206533.[3]

Olfactory
Bulbectomy Rat
(OBX)

0.3 - 3.0 mg/kg

i.p.

Reduced
cocaine-seeking
behavior in a
model of
comorbid
depression and
addiction.[1]

Cue-Induced
) Rat
Reinstatement

0.1-1.0 mg/kg

i.p.

Significantly
decreased cue-
induced
reinstatement of
cocaine-seeking
in both SHAM
and OBX rats.[1]

Elevated Plus
Maze (EPM)

Rat

3.0 mg/kg

Induced
anxiogenic-like
effects
(decreased
open-arm

exploration).[7]
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Dose-dependent

In Vivo o
] 0.125-1.0 ] inhibition of 5-HT
Electrophysiolog Rat V. o
mg/kg neuron firing
y (Dorsal Raphe)
rate.[8]

Mechanism of Action and Signaling Pathway

WAY-161503 acts as a 5-HT2C receptor agonist.[1][2] In the context of depression, its
mechanism is thought to involve the modulation of serotonergic neuron activity in the dorsal
raphe nucleus (DRN).[8] Studies have shown that WAY-161503 inhibits the firing of 5-HT
neurons in the DRN.[3][8] This inhibitory effect is believed to be mediated indirectly through the
activation of local GABAergic interneurons, which in turn suppress the activity of serotonin
neurons.[3][8] This modulation of serotonergic output is a key mechanism shared by many

antidepressant drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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